Cas no 320422-10-4 (1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE))

• Product name: 1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE)
• CAS No: 320422-10-4
• MF: C₂₃H₁₆Cl₂F₃N₃O
• MW: 478.293853759766
• CID: 5269737

1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE) Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE)
• (3E)-3-{2-[2,6-dichloro-4-(trifluoromethyl)phenyl]hydrazin-1-ylidene}-1-[(4-methylphenyl)methyl]-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C23H16Cl2F3N3O/c1-13-6-8-14(9-7-13)12-31-19-5-3-2-4-16(19)20(22(31)32)29-30-21-17(24)10-15(11-18(21)25)23(26,27)28/h2-11,30H,12H2,1H3
• InChI Key： SYPDZLHGZYTXLR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2)C2=C(C=CC=C2)C(=NNC2=C(Cl)C=C(C(F)(F)F)C=C2Cl)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE)

Introduction to 1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE) (CAS No. 320422-10-4)

1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE), with the CAS number 320422-10-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include a substituted indole core and a hydrazone moiety. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for various therapeutic applications.

The indole scaffold is a well-known privileged structure in medicinal chemistry due to its prevalence in natural products and its ability to modulate multiple biological targets. The hydrazone functional group, on the other hand, is known for its reactivity and ability to form stable complexes with various metal ions, which can influence the compound's pharmacological properties. The specific substitution pattern of 1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE) further enhances its potential as a drug candidate by introducing additional functional groups that can interact with biological targets.

Recent studies have highlighted the potential of 1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE) in various therapeutic areas. One notable application is in the field of cancer research. The compound has been shown to exhibit potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antiproliferative effects, 1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE) has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE) have also been studied extensively. Research has shown that the compound exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The structural complexity of 1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE) presents both challenges and opportunities in synthetic chemistry. Several synthetic routes have been developed to access this compound efficiently. One common approach involves the condensation of 1-(4-methylbenzyl)-1H-indole-2,3-dione with N-[2,6-dichloro-4-(trifluoromethyl)phenyl]hydrazine under mild conditions. These synthetic methods have been optimized to improve yield and purity, making large-scale production feasible.

Despite its promising therapeutic potential, further research is needed to fully understand the biological mechanisms underlying the effects of 1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE). Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects. These trials will provide valuable insights into the compound's pharmacological profile and its potential as a novel therapeutic agent.

In conclusion, 1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE) (CAS No. 320422-10-4) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of new drugs targeting cancer and inflammatory diseases. As research continues to uncover more about this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.